2-Benzyl-5-bromoisoindoline-1,3-dione
Overview
Description
2-Benzyl-5-bromoisoindoline-1,3-dione is a useful research compound. Its molecular formula is C15H10BrNO2 and its molecular weight is 316.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
New Chemosensor Systems
2-Benzyl-5-bromoisoindoline-1,3-dione derivatives exhibit remarkable properties in chemosensory systems. The compound, when reacted with ethylenediamine and hydrazine, forms various functional groups like imines, amines, thioureas, and hydrazones. These derivatives demonstrate high selectivity in the chemosensory detection of anions, hinting at potential applications in chemical sensing technologies (Tolpygin et al., 2012).
Synthesis and Pharmaceutical Applications
Copper(II)-Catalyzed Synthesis of Derivatives
The compound plays a crucial role in the synthesis of benzo[f]pyrido[1,2-a]indole-6,11-diones via copper(II)-catalyzed reactions. This synthesis involves sp(2)-C-H difunctionalization followed by intramolecular cyclization and oxidative aromatization, indicating the compound's significance in complex organic synthesis and potential pharmaceutical applications (Liu & Sun, 2012).
Material Science and Gel Formation
Solvation and Gel Formation in Imide Derivatives
Solvation effects of this compound derivatives influence reaction paths and result in gel formation under specific conditions. The compound's behavior in mixed solvents like DMSO and water, leading to the formation of gels and crystalline solvates, suggests its potential utility in material science, particularly in designing responsive materials (Singh & Baruah, 2008).
Biochemical and Antimicrobial Applications
Anti-Alzheimer Agents
Derivatives of this compound have been investigated for their potential as disease-modifying multifunctional anti-Alzheimer agents. These derivatives exhibit inhibitory activities against key enzymes like acetylcholinesterase, β-secretase, and Aβ-aggregation, positioning them as significant compounds in the search for Alzheimer’s disease treatments (Panek et al., 2018).
HPPD Inhibitors in Herbicides
The hybrid structure of this compound with pyrazole has shown promising results as 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. These inhibitors are crucial in developing herbicides for weed control, highlighting the compound's agricultural importance (He et al., 2019).
Safety and Hazards
The safety data sheet for 2-Benzyl-5-bromoisoindoline-1,3-dione indicates that it should be handled with care to avoid dust formation and inhalation of mist, gas, or vapours . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . In case of accidental release, the chemical should be collected and disposed of in suitable and closed containers .
Properties
IUPAC Name |
2-benzyl-5-bromoisoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrNO2/c16-11-6-7-12-13(8-11)15(19)17(14(12)18)9-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONOGZPQVJLPGMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=C(C2=O)C=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30367355 |
Source
|
| Record name | 2-Benzyl-5-bromo-isoindole-1,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30367355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
82104-06-1 |
Source
|
| Record name | 2-Benzyl-5-bromo-isoindole-1,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30367355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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